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Compound of Interest

Compound Name: Neopentyl glycol dioleate

Cat. No.: B1596304

An In-Depth Technical Guide to Neopentyl Glycol Dioleate (CAS No. 42222-50-4)

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals on Neopentyl Glycol Dioleate (NPGDO). It delves into the core
physicochemical properties, synthesis methodologies, analytical characterization, and diverse
applications of this versatile diester.

Introduction and Chemical Identity

Neopentyl Glycol Dioleate (CAS No. 42222-50-4) is a high-purity synthetic ester formed from
the reaction of neopentyl glycol, a polyol, and oleic acid, a monounsaturated omega-9 fatty
acid.[1][2] Its unique molecular structure, characterized by a sterically hindered neopentyl core,
imparts exceptional thermal and oxidative stability, making it a high-performance ingredient in
numerous demanding applications.[3][4]

Known chemically as 2,2-dimethyl-1,3-propanediyl dioleate, this compound is a clear,
yellowish, viscous liquid at room temperature.[5][6] Its primary roles span from being a superior
base fluid in biodegradable lubricants to a functional emollient in sophisticated cosmetic and
personal care formulations.[1][7] Its potential as a solubilizer and emulsifier is also being
explored in pharmaceutical applications.[7]

Key Identifiers:
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IUPAC Name: [2,2-dimethyl-3-[(Z)-octadec-9-enoyl]oxypropyl] (Z)-octadec-9-enoate[8][9]

Synonyms: NPGD, 9-Octadecenoic acid (92)-, 2,2-dimethyl-1,3-propanediyl ester[10][11]

Molecular Formula: Ca1H7604[8][9]

Molecular Weight: 633.04 g/mol [8][10]
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1. Charge Reactor
Neopentyl Glycol (1 mol)
Oleic Acid (2 mol)

Toluene

2. Add Catalyst
(e.g., H2S04)

3. Heat & Reflux
(130-140°C)
Collect H20 via
Dean-Stark Trap

4., Cool Down

5. Neutralize & Wash
5% NaHCOs, then H20)

'

. Phase Separation
(Organic/Aqueous)

rganic Layer

(Anhydrous Na2S0a4)

7. Dry & Filter ]

'

8. Solvent Removal
Rotary Evaporation)

9. Purification

(Vacuum Distillation or
Column Chromatography)

Pure Neopentyl
Glycol Dioleate
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NPGDO Sample

FTIR Analysis
NMR Analysis .
(H and %C) (GC-FID AnaIyS|s)

Ester C=0 peak?
No OH peak?

Correct 1H & 13C shifts?
Structure Confirmed?

Purity > 99%7?
Impurities within spec?

A PASS
Reprocess or Reject Release for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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